Cas no 303134-93-2 (2-(2-((2-(2-fluorophenoxy)ethyl)thio)-1H-benzo[d]imidazol-1-yl)acetic acid)

• Product Name: 2-(2-((2-(2-fluorophenoxy)ethyl)thio)-1H-benzo[d]imidazol-1-yl)acetic acid
• CAS No: 303134-93-2
• MF: C₁₇H₁₅FN₂O₃S
• MW: 346.38
• CID: 5148012
• PubChem ID: 2772712
• Update Time: 2026-03-03

2-(2-((2-(2-fluorophenoxy)ethyl)thio)-1H-benzo[d]imidazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-{[2-(2-fluorophenoxy)ethyl]sulfanyl}-1H-benzimidazol-1-yl)acetic acid
• WAY-298630
• 2-(2-((2-(2-fluorophenoxy)ethyl)thio)-1H-benzo[d]imidazol-1-yl)acetic acid
• 2-(2-{[2-(2-FLUOROPHENOXY)ETHYL]SULFANYL}-1H-1,3-BENZODIAZOL-1-YL)ACETIC ACID
• HMS588F20
• BDBM50125813
• ChemDiv1_000482
• HMS2305N13
• AKOS000541647
• AB00092818-01
• 303134-93-2
• REGID_for_CID_2772712
• Cambridge id 5671474
• SMR000070050
• AG-690/36958027
• CHEMBL1310463
• (2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid
• SCHEMBL5113947
• 2-[2-[2-(2-fluorophenoxy)ethylsulfanyl]benzimidazol-1-yl]acetic acid
• STK069766
• MLS000062054
• (2-{[2-(2-FLUOROPHENOXY)ETHYL]SULFANYL}-1,3-BENZODIAZOL-1-YL)ACETIC ACID
• TS-09754
• G69196

• Inchi： 1S/C17H15FN2O3S/c18-12-5-1-4-8-15(12)23-9-10-24-17-19-13-6-2-3-7-14(13)20(17)11-16(21)22/h1-8H,9-11H2,(H,21,22)
• InChI Key： ZNRFTUGFUAAFSR-UHFFFAOYSA-N
• SMILES： C1(SCCOC2=CC=CC=C2F)=NC2C(=CC=CC=2)N1CC(O)=O

Computed Properties

• Exact Mass: 346.07874168g/mol
• Monoisotopic Mass: 346.07874168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.6Ų

Additional information on 2-(2-((2-(2-fluorophenoxy)ethyl)thio)-1H-benzo[d]imidazol-1-yl)acetic acid

Compound CAS No 303134-93-2: 2-(2-((2-(2-fluorophenoxy)ethyl)thio)-1H-benzo[d]imidazol-1-yl)acetic Acid

CAS No 303134-93-2, also known as 2-(2-((2-(2-fluorophenoxy)ethyl)thio)-1H-benzo[d]imidazol-1-yl)acetic acid, is a highly specialized chemical compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising biological activity, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a benzo[d]imidazole ring system, which is a heterocyclic aromatic compound. The presence of a fluoro-substituted phenoxy group and an ethyl thioether linkage further enhances its chemical complexity and functional versatility. Recent studies have highlighted the importance of such structural features in modulating the compound's pharmacokinetic properties, including bioavailability and metabolic stability.

One of the most notable advancements in the study of this compound involves its application in drug discovery. Researchers have explored its potential as a lead molecule for developing novel therapeutic agents, particularly in the field of oncology. The compound's ability to inhibit specific enzymes and pathways involved in cancer cell proliferation has been extensively investigated, with promising results demonstrated in preclinical models.

In addition to its therapeutic potential, the synthesis of this compound has been optimized through innovative chemical methodologies. Recent advancements in catalytic asymmetric synthesis and green chemistry have enabled more efficient and environmentally friendly production processes. These developments not only enhance the scalability of the compound but also align with global sustainability goals.

The compound's stability under various environmental conditions has also been a focal point of recent research. Studies have shown that it exhibits remarkable resilience to oxidative stress and thermal degradation, making it suitable for use in diverse industrial settings. Its compatibility with common pharmaceutical excipients further underscores its suitability for formulation development.

Moreover, the compound's interaction with biological systems has been thoroughly examined. Advanced computational modeling techniques, such as molecular docking and dynamics simulations, have provided insights into its binding affinity with target proteins. These findings have facilitated the design of more potent analogs with improved pharmacological profiles.

Looking ahead, the continued exploration of this compound's properties is expected to yield further breakthroughs in both academic and industrial realms. Its role as a versatile building block in organic synthesis positions it as a valuable asset in the development of next-generation materials and therapies.